Cas no 2097955-20-7 (2-(Methoxymethyl)-1-prolylpyrrolidine)

• Product Name: 2-(Methoxymethyl)-1-prolylpyrrolidine
• CAS No: 2097955-20-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5723805
• PubChem ID: 121201480
• Update Time: 2025-06-08

2-(Methoxymethyl)-1-prolylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1-prolylpyrrolidine
• [2-(methoxymethyl)pyrrolidin-1-yl]-pyrrolidin-2-ylmethanone
• F1907-5183
• 2097955-20-7
• AKOS026709602
• 2-(Methoxymethyl)-1-prolylpyrrolidine

• Inchi： 1S/C11H20N2O2/c1-15-8-9-4-3-7-13(9)11(14)10-5-2-6-12-10/h9-10,12H,2-8H2,1H3
• InChI Key： AHHSHAHXZGTRML-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCN1C(C1CCCN1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(Methoxymethyl)-1-prolylpyrrolidine

Professional Introduction to Compound with CAS No. 2097955-20-7 and Product Name: 2-(Methoxymethyl)-1-prolylpyrrolidine

The compound with the CAS number 2097955-20-7 and the product name 2-(Methoxymethyl)-1-prolylpyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 2-(Methoxymethyl)-1-prolylpyrrolidine incorporates a proline moiety, which is well-known for its role in enzyme inhibition and protein stabilization, making it a valuable candidate for further exploration.

In recent years, the interest in proline-based compounds has surged due to their ability to modulate biological pathways and enhance the bioavailability of other therapeutic agents. The presence of the methoxymethyl group in this compound suggests a potential for further functionalization, enabling the synthesis of derivatives with tailored properties. Such modifications could lead to novel pharmacophores with enhanced efficacy and reduced side effects, addressing critical challenges in modern medicine.

One of the most compelling aspects of 2-(Methoxymethyl)-1-prolylpyrrolidine is its potential role in enzyme inhibition. Proline residues are frequently found in active sites of enzymes, where they play a crucial role in substrate binding and catalytic activity. By designing compounds that mimic or interact with these proline residues, researchers can develop inhibitors that target specific enzymatic pathways. This approach has been successfully applied in the treatment of various diseases, including cancer, inflammation, and infectious disorders.

Recent studies have highlighted the importance of 2-(Methoxymethyl)-1-prolylpyrrolidine in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous biological processes, including protein degradation and signal transduction. Inhibiting these enzymes has been shown to be effective in treating conditions such as HIV/AIDS, cancer, and autoimmune diseases. The unique structural features of 2-(Methoxymethyl)-1-prolylpyrrolidine make it an attractive scaffold for designing potent protease inhibitors with high selectivity and low toxicity.

The compound's potential extends beyond enzyme inhibition; it also shows promise as a chiral building block in organic synthesis. Chirality is a fundamental property of many biologically active molecules, and the ability to construct enantiomerically pure compounds is essential for developing effective drugs. The proline moiety in 2-(Methoxymethyl)-1-prolylpyrrolidine provides a versatile platform for constructing chiral centers, enabling the synthesis of complex molecules with precise stereochemical control.

Advances in computational chemistry have further enhanced the utility of 2-(Methoxymethyl)-1-prolylpyrrolidine. Molecular modeling techniques allow researchers to predict the interactions between this compound and biological targets with high accuracy. This computational approach has accelerated drug discovery pipelines by identifying promising candidates for experimental validation. By leveraging these tools, scientists can optimize the structure of 2-(Methoxymethyl)-1-prolylpyrrolidine to improve its pharmacokinetic properties and therapeutic efficacy.

The synthesis of 2-(Methoxymethyl)-1-prolylpyrrolidine presents an intriguing challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks with high efficiency. These advancements have opened new avenues for exploring the synthetic potential of proline-based compounds.

In conclusion, 2-(Methoxymethyl)-1-prolylpyrrolidine represents a promising compound with significant implications for drug development and therapeutic applications. Its unique structural features, combined with its potential for functionalization and chiral construction, make it a valuable asset in modern pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like 2-(Methoxymethyl)-1-prolylpyrrolidine will play an increasingly important role in addressing complex diseases and improving patient outcomes.